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Compound of Interest

Compound Name: Nile Blue Methacrylamide

Cat. No.: B13920238

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nile Blue Methacrylamide (NBM),

a fluorescent monomer with significant applications in the development of advanced sensor

technologies and bioimaging.

Chemical Structure and Core Properties
Nile Blue Methacrylamide is a derivative of the well-known Nile Blue dye, functionalized with

a methacrylamide group. This modification allows for its covalent incorporation into polymer

backbones, a key feature for the development of stable and leach-resistant sensors.[1]
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Table 1: Core Properties of Nile Blue Methacrylamide

Property Value Reference

IUPAC Name

N-(9-(diethylamino)-5H-

benzo[a]phenoxazin-5-

ylidene)-2-methylprop-2-

enamide

-

CAS Number 699018-10-5 [2][3]

Molecular Formula C₂₄H₂₄ClN₃O₂ [2][3]

Molecular Weight 421.92 g/mol [2][3]

Appearance Dark purple crystals [4]

Solubility
Soluble in various organic

solvents.
[5]

Physicochemical and Spectroscopic Properties
The utility of NBM is intrinsically linked to its sensitive photophysical properties, which are

highly dependent on the local chemical environment, particularly pH and solvent polarity.

pH-Dependent Absorption and Emission
NBM exhibits a significant shift in its absorption and fluorescence spectra in response to

changes in pH.[6] In acidic environments, the molecule is protonated, leading to different

electronic transitions compared to its deprotonated state in alkaline conditions.[6] This property
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is the foundation of its use as a pH sensor.[6] When incorporated into polymers, this pH-

dependent spectral shift can be finely tuned. For instance, polymers containing NBM have

shown absorption maxima around 600 nm at pH 5, shifting to approximately 500 nm at pH 7.[7]

Solvatochromism
The absorption and emission maxima of NBM are also influenced by the polarity of the solvent,

a phenomenon known as solvatochromism. This property is critical for its application in sensing

local microenvironments. While specific data for NBM is not readily available in a

comprehensive table, the behavior of its parent compound, Nile Blue, provides a strong

indication of its solvatochromic properties.

Table 2: Spectroscopic Properties of Nile Blue in Various Solvents

Solvent Absorption λmax (nm) Emission λmax (nm)

Toluene 493 574

Acetone 499 596

DMF 504 598

Ethanol 628 667

Water 635 674

1.0 N HCl (pH=1.0) 457 556

Note: Data for the parent Nile Blue dye, which is indicative of NBM's properties.

Experimental Protocols
Synthesis of Nile Blue Methacrylamide
A detailed protocol for the synthesis of Nile Blue Methacrylamide is provided in the supporting

information of the publication by Madsen et al. in the Journal of the American Chemical Society

(2013).[6][8] The general scheme involves the reaction of Nile Blue with methacryloyl chloride.
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Synthesis of Nile Blue Methacrylamide.

Polymerization of Nile Blue Methacrylamide
NBM can be incorporated into polymers using controlled radical polymerization techniques

such as Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation

chain Transfer (RAFT) polymerization. A critical consideration is that Nile Blue derivatives can

act as spin traps, retarding the polymerization.[6] To mitigate this, NBM should be added at a

high monomer conversion (typically >80%).[6]

Experimental Workflow for Polymerization:

Primary Monomer(s)

Initiate PolymerizationInitiator (e.g., AIBN)

RAFT Agent / ATRP Catalyst

Monitor Monomer Conversion
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Incorporation of NBM into a polymer.

Intracellular pH Measurement
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Polymers functionalized with NBM can be used for intracellular pH sensing in live cells. The

principle relies on the ratiometric or intensiometric changes in fluorescence upon pH variation

within cellular compartments like lysosomes and endosomes.[6][9]

Protocol for Live-Cell Imaging: A detailed protocol for live-cell imaging using NBM-labeled

polymers can be adapted from established methods for fluorescent pH sensors. The following

is a generalized workflow:

Cell Culture: Plate cells on a suitable imaging dish (e.g., glass-bottom dish) and culture

overnight.

Probe Incubation: Incubate the cells with the NBM-labeled polymer nanoparticles at a

predetermined concentration (e.g., 1.0 g/L) for a specified duration (e.g., 24 hours) to allow

for cellular uptake.[10]

Washing: Gently wash the cells with a suitable buffer (e.g., PBS) to remove any extracellular

nanoparticles.

Imaging: Image the cells using a fluorescence microscope equipped with appropriate

excitation and emission filters. For NBM, excitation is typically in the green-yellow range

(around 550 nm), and emission is collected in the far-red to near-infrared region (650-750

nm).[11]

Data Analysis: Analyze the fluorescence intensity or the ratio of intensities at two different

emission wavelengths to determine the intracellular pH, often with the aid of a calibration

curve.

Signaling Pathways and Cellular Applications
NBM itself does not directly participate in signaling pathways. Instead, it serves as a reporter

on the physiological state of the cell, specifically the pH of various organelles. Changes in

intracellular pH are associated with numerous cellular processes and signaling events,

including cell proliferation, apoptosis, and ion transport.

Logical Relationship for pH Sensing Application:
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Application of NBM in cellular pH sensing.

Conclusion
Nile Blue Methacrylamide is a versatile fluorescent monomer with significant potential in the

development of advanced materials for sensing and bioimaging. Its pH-sensitive and

solvatochromic properties, combined with its ability to be covalently integrated into polymer
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structures, make it an invaluable tool for researchers in chemistry, materials science, and drug

development. The methodologies outlined in this guide provide a foundation for the synthesis,

polymerization, and application of this promising compound. For detailed experimental

procedures, readers are encouraged to consult the primary literature cited herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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